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Boscalid, a carboxamide fungicide, is a cornerstone in many disease management programs
due to its efficacy as a succinate dehydrogenase inhibitor (SDHI). This guide provides an
objective comparison of boscalid's performance in tank mixtures with other key fungicide
classes, supported by experimental data. We delve into the synergistic and additive effects of
these combinations, offering insights into optimizing disease control strategies and managing
fungicide resistance.

Performance of Boscalid Tank Mixtures: A
Quantitative Analysis

Tank-mixing boscalid with fungicides from different Fungicide Resistance Action Committee
(FRAC) groups is a common practice to broaden the spectrum of activity and mitigate the
development of resistance.[1][2] Below, we summarize the performance of boscalid in
combination with a Quinone outside Inhibitor (Qol) and a multi-site fungicide.

Boscalid + Pyraclostrobin (SDHI + Qol)

The combination of boscalid (FRAC Group 7) and pyraclostrobin (FRAC Group 11) has
demonstrated enhanced efficacy against a range of fungal pathogens, particularly Botrytis
cinerea (gray mold) in grapes and Sclerotinia homoeocarpa (dollar spot) in turfgrass.[3][4] This
is attributed to their distinct modes of action targeting different points in the fungal mitochondrial
respiratory chain.[3][5]
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Table 1: Efficacy of Boscalid and Pyraclostrobin Tank Mix on Gray Mold in Grapes

Application . .
Disease Disease
Treatment Rate . . Reference
Incidence (%) Severity (%)
(product/ha)
Untreated
- 70.0 - [3]
Control
Boscalid + Significantly
_ 10L <10.0 [3]
Pyraclostrobin Reduced
Dimoxystrobin + )
10L >10.0 Less Effective [3]

Boscalid

Data from a study evaluating control of gray mold (Botrytis cinerea) in grapevines. Disease
incidence and severity were assessed at harvest.

Boscalid + Azoxystrobin (SDHI + Qol)

Similar to pyraclostrobin, azoxystrobin is a Qol fungicide (FRAC Group 11) that, when tank-
mixed with boscalid, provides robust control of various turfgrass diseases. This combination
leverages two different modes of action to enhance disease control and manage resistance.[2]

Boscalid + Chlorothalonil (SDHI + Multi-site)

Chlorothalonil (FRAC Group M5) is a multi-site contact fungicide. Tank-mixing it with the
systemic activity of boscalid provides a comprehensive defense mechanism. The contact
action of chlorothalonil complements boscalid's internal plant protection, leading to improved
coverage and performance, especially under high disease pressure.[2][6]

Table 2: Curative Control of Dollar Spot with Boscalid-Containing Tank Mixtures in Turfgrass
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Mean Number of .
Turfgrass Quality
Dollar Spot

Treatment . (1-9 scale, August Reference

Infection Centers

6th)

(August 6th)
Non-treated control >100 <6.0 [7]
Boscalid-containing o ] ]

Significantly Lower Highest Quality [7]
treatments
Chipco 26GT +
Daconil Ultrex Higher than Boscalid Lower than Boscalid 7]
(Iprodione + treatments treatments

Chlorothalonil)

Data from a curative study on dollar spot (Sclerotinia homoeocarpa) in turfgrass. The number
of infection centers and turfgrass quality were assessed after two fungicide applications.

Experimental Protocols
Gray Mold Control in Grapevines

A typical experimental design to evaluate fungicide efficacy against Botrytis cinerea in
grapevines involves a randomized complete block design with multiple replicates per treatment.

[8]
Key Methodological Steps:

o Treatment Application: Fungicides are applied at specified rates and timings, often
corresponding to critical phenological stages of the grapevines, such as before bunch
closure and between veraison and pre-harvest.[8] Applications are typically made using a
motorized knapsack sprayer to ensure thorough coverage.[8]

o Disease Assessment: At harvest, disease incidence (percentage of grapes with symptoms)
and severity (percentage of berries attacked in each bunch) are evaluated.[8]

o Pathogen ldentification: To confirm the causal agent, samples of infected bunches are
collected and the pathogen is identified through plating on a suitable medium like Potato
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Dextrose Agar (PDA).[8]

o Data Analysis: The collected data on disease incidence and severity are subjected to
statistical analysis, such as Analysis of Variance (ANOVA), to determine significant
differences between treatments.[8]

Dollar Spot Control in Turfgrass

Field trials for dollar spot control in turfgrass are often conducted on research greens with
established turf.

Key Methodological Steps:

o Plot Design: The experimental area is divided into plots, typically arranged in a randomized
complete block design with multiple replications.[7]

e Fungicide Application: Fungicides are applied at labeled rates using a CO2-pressurized
sprayer with appropriate nozzles to ensure uniform application.[7] Applications can be
preventative or curative, with specified intervals between treatments.[7]

o Disease Evaluation: Disease severity is assessed by visually counting the number of dollar
spot infection centers per plot. Turfgrass quality is also rated on a standardized scale (e.g.,
1-9, where 9 is excellent).[7]

 Statistical Analysis: Data on disease intensity and turfgrass quality are analyzed using
statistical methods like ANOVA, with means separated by a suitable test (e.g., Waller-
Duncan test) to identify significant treatment effects.[7]

Fungal Respiration and Fungicide Modes of Action

Boscalid and Qol fungicides both target the mitochondrial respiratory chain in fungi, but at
different complexes, leading to a disruption of energy production.
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Caption: Inhibition of the fungal mitochondrial respiratory chain by SDHI and Qol fungicides.

The diagram above illustrates how Succinate Dehydrogenase Inhibitor (SDHI) fungicides like
boscalid and Quinone outside Inhibitor (Qol) fungicides such as pyraclostrobin and
azoxystrobin disrupt the electron transport chain at different points. Boscalid blocks Complex Il
(Succinate Dehydrogenase), while Qol fungicides inhibit Complex Il (Cytochrome bcl).[3][5]
This dual action is the basis for the synergistic or additive effects observed in tank mixtures,
leading to more effective and robust disease control.

Experimental Workflow for Fungicide Efficacy
Testing

The following diagram outlines a typical workflow for conducting a fungicide efficacy trial, from
experimental design to data analysis.
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Caption: A generalized workflow for conducting fungicide efficacy field trials.
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This systematic approach ensures that the data collected is reliable and that the conclusions
drawn about the performance of different fungicide treatments are statistically sound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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